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Compound of Interest

Compound Name: N-(2-Methylphenethyl)pivalamide

Cat. No.: B8658837

Get Quote

Introduction & Mechanistic Basis
N-(2-Methylphenethyl)pivalamide (N-2-MPEP) is a synthetic amide designed to resist rapid

enzymatic hydrolysis while retaining high affinity for hydrophobic binding pockets.

The Pivaloyl "Shield": The tert-butyl group of the pivalamide moiety creates significant steric

bulk, protecting the amide bond from nucleophilic attack by proteases and amidases. This

property allows researchers to study non-covalent enzyme interactions without the

confounding factor of rapid substrate degradation.

The Phenethyl Anchor: The 2-methylphenethyl group mimics the side chains of endogenous

neurotransmitters (e.g., dopamine, norepinephrine) and synthetic cooling agents (e.g., WS-3,

WS-23), directing the molecule toward TRP channels and monoamine-processing enzymes.

Key Applications:

TRP Channel Pharmacology: Characterizing allosteric inhibition or activation of TRPM8 (cold

receptor) and TRPV1.
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Metabolic Stability Profiling: Using the compound as a negative control for amide hydrolysis

assays.

Enzyme Kinetics: Studying competitive inhibition in Nicotinamide N-methyltransferase

(NNMT) and Monoamine Oxidase (MAO) models.

Physicochemical Profile
Property Value / Description Relevance

Molecular Formula C₁₄H₂₁NO --

Molecular Weight 219.33 g/mol
Small molecule, CNS

permeable

LogP (Predicted) ~3.2 - 3.5
High membrane permeability;

ideal for intracellular targets

Solubility
DMSO (>50 mM), Ethanol (>25

mM)

Soluble in organic solvents;

requires dilution for aqueous

assays

Stability
High (Sterically hindered

amide)

Resistant to spontaneous

hydrolysis at pH 4-10

Protocol A: TRPM8 Channel Modulation Assay (Calcium
Flux)
Objective: To determine the IC₅₀ (antagonist mode) or EC₅₀ (agonist mode) of N-(2-
Methylphenethyl)pivalamide on TRPM8 channels using a fluorescent calcium indicator.

Materials
Cell Line: HEK293 stably expressing human TRPM8 (HEK-hTRPM8).

Reagents: Fluo-4 AM (Ca²⁺ indicator), Pluronic F-127, HBSS buffer (with Ca²⁺/Mg²⁺),

Menthol (agonist control), AMTB (antagonist control).

Compound: N-(2-Methylphenethyl)pivalamide (10 mM stock in DMSO).
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Step-by-Step Methodology
Cell Seeding:

Seed HEK-hTRPM8 cells in black-walled, clear-bottom 96-well plates at 30,000 cells/well.

Incubate overnight at 37°C, 5% CO₂.

Dye Loading:

Prepare Loading Buffer: HBSS + 20 mM HEPES + 4 µM Fluo-4 AM + 0.04% Pluronic F-

127.

Remove culture media and add 100 µL Loading Buffer per well.

Incubate for 45 minutes at 37°C, then 15 minutes at room temperature (RT) to prevent dye

extrusion.

Compound Preparation:

Antagonist Mode: Prepare serial dilutions of N-(2-Methylphenethyl)pivalamide (0.1 nM

to 100 µM) in HBSS.

Agonist Mode: Prepare Menthol (EC₈₀ concentration, ~100 µM) as the challenge trigger.

Assay Execution (FLIPR/FlexStation):

Baseline: Record fluorescence (Ex 494 nm / Em 516 nm) for 30 seconds.

Addition 1 (Pre-incubation): Add 50 µL of test compound. Monitor for 5 minutes (checks for

agonism).

Addition 2 (Challenge): Add 50 µL of Menthol (final conc. EC₈₀). Record response for 120

seconds.

Data Analysis:

Calculate
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(Peak fluorescence minus baseline / Baseline).

Fit data to a 4-parameter logistic equation to derive IC₅₀.
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Caption: Signal transduction pathway for the Calcium Flux Assay. The compound modulates

the TRP channel, regulating calcium entry which is quantified via Fluo-4 fluorescence.

Protocol B: Microsomal Stability & Amidase Inhibition
Objective: To demonstrate the metabolic stability of the pivalamide scaffold and its potential to

inhibit amidase activity competitively.

Materials
Enzyme Source: Pooled Human Liver Microsomes (HLM, 20 mg/mL).

Cofactors: NADPH Regenerating System (for P450 activity).

Substrate: Procainamide (positive control for amidase/acetyltransferase activity).

Analysis: LC-MS/MS.

Step-by-Step Methodology
Incubation Mix:

Phosphate Buffer (100 mM, pH 7.4).

HLM (final conc. 0.5 mg/mL).

N-(2-Methylphenethyl)pivalamide (1 µM final).
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Optional: Add specific enzyme inhibitor (e.g., BNPP for carboxylesterase) to dissect

pathways.

Reaction Initiation:

Pre-incubate at 37°C for 5 minutes.

Add NADPH to initiate Phase I (oxidative) metabolism.

Note: For pure amidase testing, omit NADPH and use liver cytosol or S9 fraction.

Sampling:

Aliquot 50 µL at T=0, 15, 30, 60, and 120 minutes.

Quench immediately in 150 µL ice-cold Acetonitrile containing Internal Standard (IS).

Analysis:

Centrifuge (4000g, 20 min) to pellet protein.

Analyze supernatant via LC-MS/MS (MRM mode).

Monitor parent compound depletion and formation of hydroxylated metabolites (Phase I)

vs. hydrolysis products (Phase II).

Validation Check:

The pivaloyl group should render the amide bond highly resistant to hydrolysis compared

to a standard acetyl or propionyl amide.

If the compound inhibits the degradation of a co-incubated substrate (e.g., Procainamide),

it acts as a competitive inhibitor.

Experimental Workflow Diagram
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Caption: Workflow for differentiating oxidative metabolism (CYP450) from hydrolytic stability

(Amidase) using liver microsomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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